Cas no 844885-27-4 (4-tert-Butyl-3',4'-dichlorobenzophenone)

• Product Name: 4-tert-Butyl-3',4'-dichlorobenzophenone
• CAS No: 844885-27-4
• MF: C₁₇H₁₆Cl₂O
• MW: 307.214343070984
• CID: 871559
• PubChem ID: 2757272
• Update Time: 2025-06-13

4-tert-Butyl-3',4'-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-tert-butylphenyl)(3,4-dichlorophenyl)methanone
• (4-tert-butylphenyl)-(3,4-dichlorophenyl)methanone
• 4-tert-Butyl-3',4'-dichlorobenzophenone
• (4-tert-Butyl-phenyl)-(3,4-dichloro-phenyl)-methanone
• DTXSID00373807
• 844885-27-4
• AKOS009337764
• MFCD06201538

• MDL： MFCD06201538
• Inchi： 1S/C17H16Cl2O/c1-17(2,3)13-7-4-11(5-8-13)16(20)12-6-9-14(18)15(19)10-12/h4-10H,1-3H3
• InChI Key： ULTYSFFNLFOUMV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=CC=1)C(C)(C)C)=O)Cl

Computed Properties

• Exact Mass: 306.05800
• Monoisotopic Mass: 306.0578205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.52190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-tert-Butyl-3',4'-dichlorobenzophenone

4-tert-Butyl-3',4'-dichlorobenzophenone (CAS No. 844885-27-4): A Comprehensive Overview of Its Properties and Applications

4-tert-Butyl-3',4'-dichlorobenzophenone (CAS No. 844885-27-4) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and versatile applications. This compound, characterized by its tert-butyl and dichlorobenzophenone functional groups, is often utilized as an intermediate in the synthesis of more complex molecules. Its molecular formula, C₁₇H₁₆Cl₂O, and distinct chemical architecture make it a valuable asset in research and industrial processes.

One of the most frequently searched topics related to 4-tert-Butyl-3',4'-dichlorobenzophenone is its role in the development of advanced materials. Researchers are increasingly exploring its potential in creating high-performance polymers and coatings, which are in high demand for applications such as automotive, aerospace, and electronics. The compound's ability to enhance thermal stability and UV resistance makes it a hot topic in material science forums and academic discussions.

Another area of interest is the compound's application in pharmaceutical research. 4-tert-Butyl-3',4'-dichlorobenzophenone serves as a key intermediate in the synthesis of bioactive molecules, including potential therapeutics for neurodegenerative diseases and cancer. Its dichlorobenzophenone moiety is particularly noteworthy for its role in modulating drug-receptor interactions, a subject often queried in AI-driven drug discovery platforms.

From an environmental perspective, the compound's biodegradability and ecological impact are frequently discussed in green chemistry circles. With growing awareness of sustainable practices, industries are keen to understand how 4-tert-Butyl-3',4'-dichlorobenzophenone aligns with eco-friendly manufacturing protocols. Recent studies have focused on optimizing its synthesis to minimize waste and energy consumption, addressing a common concern among environmentally conscious stakeholders.

In the realm of analytical chemistry, 4-tert-Butyl-3',4'-dichlorobenzophenone is often used as a reference standard due to its well-defined spectroscopic properties. Its distinct NMR and mass spectrometry profiles make it a reliable marker for calibrating instruments, a topic frequently searched by lab technicians and researchers. Additionally, its stability under various conditions makes it a preferred choice for quality control in chemical production.

The compound's synthetic versatility is another highlight. Chemists are exploring novel pathways to derivatize 4-tert-Butyl-3',4'-dichlorobenzophenone for creating custom-tailored molecules. This aligns with the rising trend of precision chemistry, where bespoke compounds are designed for specific industrial or research needs. Online forums and academic papers often delve into the latest breakthroughs in this area, reflecting its relevance in contemporary chemical innovation.

Safety and handling of 4-tert-Butyl-3',4'-dichlorobenzophenone are also critical topics. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to maintain its integrity. This aspect is frequently addressed in chemical safety guides and material safety data sheets (MSDS), ensuring compliance with workplace safety standards.

In conclusion, 4-tert-Butyl-3',4'-dichlorobenzophenone (CAS No. 844885-27-4) is a multifaceted compound with broad applications across multiple industries. Its relevance in material science, pharmaceutical research, and analytical chemistry underscores its importance in modern scientific endeavors. As research continues to uncover new uses for this compound, its role in advancing technology and medicine is expected to grow, making it a subject of enduring interest.